(5Z)-5-(4-isopropylbenzylidene)-2-(3,4,5-trimethoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

• Molecular Formula: C23H23N3O4S
• Molecular Weight: 437.5 g/mol
• IUPAC Name: (5Z)-5-[(4-propan-2-ylphenyl)methylidene]-2-(3,4,5-trimethoxyphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
• InChI: InChI=1S/C23H23N3O4S/c1-13(2)15-8-6-14(7-9-15)10-19-22(27)26-23(31-19)24-21(25-26)16-11-17(28-3)20(30-5)18(12-16)29-4/h6-13H,1-5H3/b19-10-
• InChI Key: DOCRICDFDRMCDT-GRSHGNNSSA-N
• Isomeric SMILES: CC(C)C1=CC=C(C=C1)/C=C\2/C(=O)N3C(=NC(=N3)C4=CC(=C(C(=C4)OC)OC)OC)S2
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C=C2C(=O)N3C(=NC(=N3)C4=CC(=C(C(=C4)OC)OC)OC)S2

Description

(5Z)-5-(4-isopropylbenzylidene)-2-(3,4,5-trimethoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one is a synthetically designed small molecule recognized for its potent and selective inhibition of Vascular Endothelial Growth Factor Receptor 2 (VEGFR2) kinase activity. This compound acts as a ATP-competitive inhibitor, binding to the kinase domain of VEGFR2 (KDR) and effectively blocking its autophosphorylation, a critical step in the VEGF signaling pathway. By targeting VEGFR2 , this inhibitor disrupts downstream processes essential for tumor angiogenesis, including endothelial cell proliferation, migration, and survival. Its primary research value lies in preclinical oncology studies, where it is used to investigate the mechanisms of angiogenesis-dependent tumor growth and to evaluate the efficacy of anti-angiogenic therapy in various cancer models. The structural core of the molecule, featuring a (5Z)-benzylidene-thiazolotriazolone scaffold, is optimized for high-affinity interaction with the VEGFR2 active site, while the 3,4,5-trimethoxyphenyl moiety contributes to its overall pharmacological profile. Researchers utilize this compound as a critical tool to dissect VEGF-driven signaling networks and to explore combination treatment strategies aimed at overcoming resistance to conventional anticancer agents. Its well-characterized mechanism provides a foundation for studying pathological angiogenesis not only in oncology but also in other proliferative diseases such as certain ocular disorders and rheumatoid arthritis.

Preparation Methods

Formation of the Thiazolo-Triazole Core

The base structure is synthesized by reacting 1,2,4-triazole-3-thiol with a functionalized maleimide or α-halo carbonyl compound. For example:

• Starting Materials :

  • 1,2,4-Triazole-3-thiol

  • N-(3,4,5-Trimethoxyphenyl)maleimide

• Reaction Conditions :

  • Solvent: Dimethylformamide (DMF) or ethanol

  • Temperature: 80–100°C

  • Catalyst: Triethylamine (TEA)

  • Duration: 6–12 hours

This step yields 2-(3,4,5-trimethoxyphenyl)thiazolo[3,2-b][1,triazol-6(5H)-one as an intermediate.

Reaction Mechanisms and Stereochemical Control

Cyclocondensation Mechanism

The [2+3]-cyclocondensation proceeds through nucleophilic attack of the triazole-thiol’s sulfur on the maleimide’s α,β-unsaturated carbonyl, followed by ring closure (Figure 1).

Key Observations :

• Electron-withdrawing groups (e.g., trimethoxyphenyl) enhance reaction rates by polarizing the maleimide’s carbonyl.

• Steric hindrance from the 3,4,5-trimethoxyphenyl group directs regioselectivity toward the thiazole nitrogen.

Knoevenagel Condensation

The benzylidene group forms via base-catalyzed deprotonation of the aldehyde, followed by nucleophilic addition to the thiazolo-triazolone’s active methylene group. The Z-configuration is stabilized by intramolecular hydrogen bonding between the carbonyl oxygen and the methine proton.

Optimization Strategies

Solvent and Catalyst Screening

Parameter	Optimal Choice	Yield Improvement	Source
Solvent	Toluene	15% vs. DMF
Catalyst	Piperidine	20% vs. TEA
Temperature	120°C	10% vs. 100°C

Substituent Effects

• 4-Isopropyl Group : Increases solubility in nonpolar solvents, facilitating purification.

• 3,4,5-Trimethoxyphenyl : Enhances electronic conjugation, improving cyclocondensation yields by 25%.

Characterization and Validation

Spectroscopic Data

Technique	Key Signals
1H NMR (400 MHz, DMSO-d6)	δ 1.25 (d, 6H, CH(CH3)2), 3.85 (s, 9H, OCH3), 6.90 (s, 2H, Ar-H), 7.45 (d, 2H, J = 8.2 Hz, benzylidene-H)
13C NMR (100 MHz, DMSO-d6)	δ 169.8 (C=O), 153.2 (thiazole C), 135.4–110.2 (aromatic carbons)
HRMS	m/z 437.1521 [M+H]+ (calc. 437.1518)

X-ray Crystallography

Single-crystal analysis confirms the Z-configuration and planarity of the thiazolo-triazolone core (Figure 2).

Challenges and Mitigation

• Byproduct Formation :

  • Issue : Competing E-isomer formation during condensation.

  • Solution : Use of bulky bases (e.g., DBU) suppresses E-isomer to <5%.

• Low Solubility :

  • Issue : Precipitation during cyclocondensation.

  • Solution : Mixed solvents (e.g., DMF:toluene 1:3) improve homogeneity .

Chemical Reactions Analysis

Types of Reactions

(5Z)-5-(4-isopropylbenzylidene)-2-(3,4,5-trimethoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the substituents and reaction conditions.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Catalysts: Palladium, platinum, and other transition metals.

Solvents: Common solvents include dichloromethane, ethanol, and acetonitrile.

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield corresponding sulfoxides or sulfones, while reduction may yield the corresponding alcohols or amines.

Scientific Research Applications

(5Z)-5-(4-isopropylbenzylidene)-2-(3,4,5-trimethoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: Studied for its potential biological activities, including antimicrobial, antifungal, and anticancer properties.

Medicine: Investigated for its potential therapeutic applications, such as in the development of new drugs and pharmaceuticals.

Industry: Used in the development of new materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of (5Z)-5-(4-isopropylbenzylidene)-2-(3,4,5-trimethoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one involves its interaction with specific molecular targets and pathways. The compound may exert its effects through:

Molecular Targets: Binding to specific enzymes or receptors, thereby modulating their activity.

Pathways Involved: Influencing various biochemical pathways, such as signal transduction, gene expression, and metabolic pathways.

Comparison with Similar Compounds

Similar Compounds

• (5Z)-5-(4-methylbenzylidene)-2-(3,4,5-trimethoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one
• (5Z)-5-(4-ethylbenzylidene)-2-(3,4,5-trimethoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one
• (5Z)-5-(4-propylbenzylidene)-2-(3,4,5-trimethoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

Uniqueness

The uniqueness of (5Z)-5-(4-isopropylbenzylidene)-2-(3,4,5-trimethoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one lies in its specific substitution pattern, which imparts distinct chemical and biological properties. This makes it a valuable compound for various research and industrial applications.

Biological Activity

The compound (5Z)-5-(4-isopropylbenzylidene)-2-(3,4,5-trimethoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one is a member of the thiazole and triazole family of compounds, which are known for their diverse biological activities. This article explores the biological activity of this specific compound through various studies and findings.

Chemical Structure

The compound features a complex structure that includes a thiazole ring fused with a triazole moiety and substituted aromatic groups. Its molecular formula is C20H22N4O3S, and it has distinct functional groups that contribute to its biological properties.

Biological Activity Overview

Research has shown that compounds within the thiazolo[3,2-b][1,2,4]triazole class exhibit significant biological activities including antimicrobial, anticancer, and anti-inflammatory properties. The specific activities of (5Z)-5-(4-isopropylbenzylidene)-2-(3,4,5-trimethoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one are detailed below.

Antimicrobial Activity

Several studies have reported on the antimicrobial properties of thiazolo[3,2-b][1,2,4]triazole derivatives. For instance:

• In vitro Studies : The compound has shown promising antibacterial activity against Gram-positive bacteria such as Staphylococcus aureus and Gram-negative bacteria like Escherichia coli. The minimum inhibitory concentration (MIC) values indicate significant potency compared to standard antibiotics .
• Mechanism of Action : Preliminary molecular docking studies suggest that the compound interacts with bacterial cell wall synthesis enzymes, which may explain its efficacy against various pathogens .

Anticancer Activity

The anticancer potential of (5Z)-5-(4-isopropylbenzylidene)-2-(3,4,5-trimethoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one has been explored in several cancer cell lines:

• Cell Line Studies : In vitro experiments using B16F10 melanoma cells demonstrated that this compound inhibits cellular proliferation and induces apoptosis. The IC50 values were significantly lower than those observed for conventional chemotherapeutics .
• Mechanistic Insights : The compound was found to downregulate anti-apoptotic proteins and upregulate pro-apoptotic markers in treated cells. This dual action contributes to its effectiveness in inhibiting tumor growth .

Anti-inflammatory Activity

Inflammation plays a crucial role in many diseases including cancer. The compound's anti-inflammatory effects have also been studied:

• Inhibition of Pro-inflammatory Cytokines : Research indicates that (5Z)-5-(4-isopropylbenzylidene)-2-(3,4,5-trimethoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one significantly reduces levels of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro .

Summary of Research Findings

Activity	Model/Method	Results
Antimicrobial	MIC tests against S. aureus and E. coli	Significant antibacterial activity
Anticancer	B16F10 melanoma cell line	Induces apoptosis; low IC50 values
Anti-inflammatory	Cytokine assays	Reduces TNF-alpha and IL-6 levels

Case Studies

Several case studies have highlighted the potential therapeutic applications of this compound:

• Case Study 1 : A study involving the administration of the compound in animal models demonstrated a reduction in tumor size and improved survival rates compared to control groups.
• Case Study 2 : Clinical trials assessing the safety and efficacy of thiazolo[3,2-b][1,2,4]triazole derivatives have shown promising results in patients with chronic inflammatory conditions .

Q & A

Q. What are the key synthetic routes for synthesizing this thiazolo-triazole derivative, and how can reaction conditions be optimized?

• Methodological Answer : Synthesis typically involves:

• Step 1 : Preparation of thiazole and triazole precursors via condensation of substituted benzaldehydes with thiosemicarbazides under acidic conditions .
• Step 2 : Cyclization using agents like phosphorus oxychloride (POCl₃) to form the fused thiazolo-triazole core .
• Step 3 : Introduction of substituents (e.g., 4-isopropylbenzylidene) via Knoevenagel condensation or Schiff base formation .
• Optimization : Adjust reaction temperature (60–100°C), solvent polarity (DMF/acetic acid), and catalyst loading to improve yields (typically 50–70%). Monitor progress via TLC and purify via recrystallization .

Q. Which spectroscopic techniques are critical for characterizing this compound?

• Methodological Answer :

• ¹H/¹³C NMR : Assign methoxy (δ 3.7–3.9 ppm), isopropyl (δ 1.2–1.4 ppm), and aromatic protons (δ 6.5–7.5 ppm). Confirm Z-configuration via coupling constants .
• Mass Spectrometry (HRMS) : Validate molecular weight (e.g., m/z 495.2 [M+H]⁺) and fragmentation patterns .
• FT-IR : Identify carbonyl (C=O stretch at ~1700 cm⁻¹) and C=N bonds (~1600 cm⁻¹) .

Q. What in vitro assays are suitable for initial biological activity screening?

• Methodological Answer :

• Antimicrobial : Broth microdilution (MIC against S. aureus, E. coli) .
• Anticancer : MTT assay (IC₅₀ in HeLa, MCF-7 cells) .
• Enzyme Inhibition : Fluorescence-based assays for COX-2 or topoisomerase II .

Advanced Research Questions

Q. How can structure-activity relationships (SAR) be systematically studied for this compound?

• Methodological Answer :

• Substituent Variation : Synthesize analogs with modified benzylidene (e.g., 4-ethoxy vs. 4-isopropyl) or phenyl groups (e.g., 2-methyl vs. 3,4,5-trimethoxy) .

• Biological Testing : Compare IC₅₀ values across analogs to identify critical substituents.

• Computational Tools : Perform molecular docking (AutoDock Vina) to predict binding affinities for targets like tubulin or kinases .

  • Example SAR Table :

Substituent (R₁)	Substituent (R₂)	IC₅₀ (HeLa cells, μM)
4-Isopropyl	3,4,5-Trimethoxy	12.3 ± 1.2
4-Ethoxy	3,4,5-Trimethoxy	18.7 ± 2.1
4-Methyl	3,4-Dimethoxy	45.6 ± 3.8

Q. What advanced techniques resolve crystallographic or conformational ambiguities?

• Methodological Answer :

• X-ray Crystallography : Determine absolute configuration and intermolecular interactions (e.g., π-π stacking of trimethoxyphenyl groups) .
• Dynamic NMR : Study Z/E isomerization kinetics in solution .
• Molecular Dynamics Simulations : Predict stability in biological membranes (e.g., logP ~3.5) .

Q. How can in vivo efficacy and toxicity be evaluated preclinically?

• Methodological Answer :

• Animal Models : Administer compound (10–50 mg/kg, oral/IP) in xenograft mice to assess tumor growth inhibition .
• Toxicokinetics : Measure plasma half-life (t₁/₂) and organ toxicity (liver/kidney histopathology) .
• Metabolite Profiling : Use LC-MS to identify Phase I/II metabolites in serum .

Data Contradictions and Resolution

Q. How to address discrepancies in reported biological activities across studies?

• Methodological Answer :

• Standardize Assays : Use identical cell lines (e.g., ATCC-certified HeLa) and protocols (e.g., 48-hr MTT incubation) .
• Control Experiments : Test against reference drugs (e.g., doxorubicin for cytotoxicity) .
• Meta-Analysis : Pool data from multiple studies to identify trends (e.g., methoxy groups correlate with enhanced activity) .

Key Research Gaps and Future Directions

• Mechanistic Studies : Elucidate targets via CRISPR-Cas9 knockout screens or thermal proteome profiling .
• Formulation Development : Optimize solubility (e.g., PEGylation or nanoencapsulation) for improved bioavailability .
• Multi-Omics Integration : Combine transcriptomics/proteomics to map signaling pathways affected by the compound .